3-Bromo-5-(trifluoromethoxy)cinnamic acid
Overview
Description
3-Bromo-5-(trifluoromethoxy)cinnamic acid is a chemical compound with the CAS Number 1092460-68-8 . It has a molecular weight of 311.06 . The IUPAC name for this compound is (2E)-3-[3-bromo-5-(trifluoromethoxy)phenyl]-2-propenoic acid .
Molecular Structure Analysis
The InChI code for 3-Bromo-5-(trifluoromethoxy)cinnamic acid is 1S/C10H6BrF3O3/c11-7-3-6(1-2-9(15)16)4-8(5-7)17-10(12,13)14/h1-5H,(H,15,16)/b2-1+ . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
3-Bromo-5-(trifluoromethoxy)cinnamic acid is a solid powder at ambient temperature .Scientific Research Applications
Medicine: Antioxidant Plating
This compound has been identified for its potential use in plating compounds that contain antioxidants . Antioxidants are crucial in medicine for their ability to neutralize free radicals and prevent oxidative stress, which is linked to various chronic diseases.
Materials Science: Synthesis of Advanced Materials
In materials science, 3-Bromo-5-(trifluoromethoxy)cinnamic acid can be utilized in the synthesis of advanced materials due to its unique chemical structure, which may impart desirable properties like increased durability or specialized reactivity .
Agriculture: Treatment of Dysproliferative Diseases
The compound has applications in agriculture, particularly in the treatment of dysproliferative diseases in plants. Its role in managing cell growth and proliferation can be vital for maintaining crop health .
Environmental Science: Antioxidant Properties
Environmental science can benefit from the antioxidant properties of 3-Bromo-5-(trifluoromethoxy)cinnamic acid . It could be used in processes that aim to reduce oxidative damage in environmental clean-up operations .
Food Industry: Preservation
While direct applications in the food industry are not extensively documented, the antioxidant properties of this compound suggest potential uses in food preservation, contributing to the extension of shelf life by preventing oxidation .
Pharmaceuticals: Drug Synthesis
In the pharmaceutical industry, 3-Bromo-5-(trifluoromethoxy)cinnamic acid can be a precursor in the synthesis of drugs that require a trifluoromethoxy phenyl group, which could be beneficial in developing treatments for various conditions .
Chemical Synthesis: Intermediate Compound
The compound serves as an intermediate in chemical synthesis processes, where it can be used to create more complex molecules for research or industrial applications .
Biotechnology: Research and Development
Biotechnological applications may include the use of 3-Bromo-5-(trifluoromethoxy)cinnamic acid in research and development, particularly in studies focusing on cellular processes influenced by cinnamic acid derivatives .
Safety and Hazards
properties
IUPAC Name |
(E)-3-[3-bromo-5-(trifluoromethoxy)phenyl]prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrF3O3/c11-7-3-6(1-2-9(15)16)4-8(5-7)17-10(12,13)14/h1-5H,(H,15,16)/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYTPGFWRUNQUGF-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1OC(F)(F)F)Br)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=C(C=C1OC(F)(F)F)Br)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrF3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(trifluoromethoxy)cinnamic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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